5-bromo-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-2-furamide

• IUPAC Name: 5-bromo-N-[2-(2-methoxyanilino)-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H13BrN2O4/c1-20-10-5-3-2-4-9(10)17-13(18)8-16-14(19)11-6-7-12(15)21-11/h2-7H,8H2,1H3,(H,16,19)(H,17,18)
• InChI Key: LTROACOBEJYKKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C14H13BrN2O4
• Molecular Weight: 353.17 g/mol

Description

5-bromo-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-2-furamide is a chemical compound that has gained significant attention in the field of scientific research in recent years. This compound is a furan derivative that has been synthesized and studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-bromo-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-2-furamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, it may inhibit the activity of enzymes that are involved in the inflammatory response, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-2-furamide has various biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, this compound has been shown to have antioxidant activity. It has also been shown to inhibit the activity of enzymes that are involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-2-furamide in lab experiments is that it has shown promising results as an anticancer and anti-inflammatory agent. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to develop this compound into a therapeutic agent.

Future Directions

There are several future directions for research involving 5-bromo-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-2-furamide. One direction is to further investigate the mechanism of action, which may help to develop this compound into a therapeutic agent. Another direction is to study the potential use of this compound in the treatment of Alzheimer's disease. Additionally, more research is needed to determine the safety and efficacy of this compound in humans.

Scientific Research Applications

5-bromo-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-2-furamide has been studied extensively for its potential use as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.